2,2-dimethyl-5-(4-nitrophenyl)furan-3(2H)-one
Cat. No. B8309507
M. Wt: 233.22 g/mol
InChI Key: LNBZWXRWHMVFKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08071595B2
Procedure details
To a stirred solution of 4-hydroxy-4-methyl-1-(4-nitrophenyl)pent-2-yn-1-one (1.74 g, 7.46 mmol, 1 eq) in ethanol (30 mL), a solution of diethylamine (778 mg, 7.46 mmol, 1 eq) in EtOH (5 mL) was added dropwise at RT. The reaction mixture was then stirred for additional 90 min. The ethanol was removed, and the mixture was then diluted with EtOAc (100 mL). The combined organic layers were washed with water (50 mL) and brine (20 mL), dried over Na2SO4, filtered, and concentrated in vacuo to afford 2,2-dimethyl-5-(4-nitrophenyl)furan-3(2H)-one (1.6 g, 92%) which was used in the next step without further purification.
Quantity
1.74 g
Type
reactant
Reaction Step One
Yield
92%
Identifiers
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REACTION_CXSMILES
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O[C:2]([CH3:17])([CH3:16])[C:3]#[C:4][C:5]([C:7]1[CH:12]=[CH:11][C:10]([N+:13]([O-:15])=[O:14])=[CH:9][CH:8]=1)=[O:6].C(NCC)C.C([OH:25])C>>[CH3:16][C:2]1([CH3:17])[C:3](=[O:25])[CH:4]=[C:5]([C:7]2[CH:12]=[CH:11][C:10]([N+:13]([O-:15])=[O:14])=[CH:9][CH:8]=2)[O:6]1
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Inputs
Step One
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Name
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|
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Quantity
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1.74 g
|
|
Type
|
reactant
|
|
Smiles
|
OC(C#CC(=O)C1=CC=C(C=C1)[N+](=O)[O-])(C)C
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|
Name
|
|
|
Quantity
|
778 mg
|
|
Type
|
reactant
|
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Smiles
|
C(C)NCC
|
|
Name
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|
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Quantity
|
30 mL
|
|
Type
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reactant
|
|
Smiles
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C(C)O
|
|
Name
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|
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Quantity
|
5 mL
|
|
Type
|
reactant
|
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Smiles
|
CCO
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was then stirred for additional 90 min
|
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The ethanol was removed
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ADDITION
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Type
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ADDITION
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Details
|
the mixture was then diluted with EtOAc (100 mL)
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WASH
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Type
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WASH
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Details
|
The combined organic layers were washed with water (50 mL) and brine (20 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
90 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1(OC(=CC1=O)C1=CC=C(C=C1)[N+](=O)[O-])C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.6 g | |
| YIELD: PERCENTYIELD | 92% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
